Cas no 89177-02-6 (1,2-Benzoxathiin-5(6H)-one, 3,4,7,8-tetrahydro-, 2,2-dioxide)

• Product Name: 1,2-Benzoxathiin-5(6H)-one, 3,4,7,8-tetrahydro-, 2,2-dioxide
• CAS No: 89177-02-6
• MF: C₈H₁₀O₄S
• MW: 202.227601528168
• CID: 609659
• PubChem ID: 13267813
• Update Time: 2025-04-19

1,2-Benzoxathiin-5(6H)-one, 3,4,7,8-tetrahydro-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzoxathiin-5(6H)-one, 3,4,7,8-tetrahydro-, 2,2-dioxide
• 2,2-dioxo-4,6,7,8-tetrahydro-3H-1,2λ⁶-benzoxathiin-5-one
• 89177-02-6
• DTXSID40533286
• 4,6,7,8-Tetrahydro-2H-1,2lambda~6~-benzoxathiine-2,2,5(3H)-trione

• Inchi： 1S/C8H10O4S/c9-7-2-1-3-8-6(7)4-5-13(10,11)12-8/h1-5H2
• InChI Key： MHGPFARFMBTMPP-UHFFFAOYSA-N
• SMILES： S1(CCC2C(CCCC=2O1)=O)(=O)=O

Computed Properties

• Exact Mass: 202.02997997g/mol
• Monoisotopic Mass: 202.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68.8Ų